1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-(2-phenylethylamino)propyl)piperazine

• CAS No.: 143759-65-3
• Molecular Formula: C31H39F2N3O
• Molecular Weight: 507.7 g/mol
• IUPAC Name: 1-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-3-(2-phenylethylamino)propan-2-ol
• InChI: InChI=1S/C31H39F2N3O/c32-28-12-8-26(9-13-28)31(27-10-14-29(33)15-11-27)7-4-18-35-19-21-36(22-20-35)24-30(37)23-34-17-16-25-5-2-1-3-6-25/h1-3,5-6,8-15,30-31,34,37H,4,7,16-24H2
• InChI Key: JBBFXPPYJQTTCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)CC(CNCCC4=CC=CC=C4)O

Description

1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-(2-phenylethylamino)propyl)piperazine is a useful research compound. Its molecular formula is C31H39F2N3O and its molecular weight is 507.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.86 g (0.01 mol) of 1-[4,4-bis(4-fluorophenyl)butyl]-4-(2,3-epoxypropyl)piperazine and 1.2 g (0.01 mol) of 2-phenylethylamine were refluxed with heating together with 200 ml of DMF for 24 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate. After washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 5 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 0.5 g of the subject compound in a viscous liquid state.